Cas no 224649-28-9 (3-Thiophenecarbonylchloride, 4-methoxy-)

• Product Name: 3-Thiophenecarbonylchloride, 4-methoxy-
• CAS No: 224649-28-9
• MF: C₆H₅ClO₂S
• MW: 176.620699644089
• MDL: MFCD08056319
• CID: 244720
• PubChem ID: 26967341
• Update Time: 2025-10-31

3-Thiophenecarbonylchloride, 4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarbonylchloride, 4-methoxy-
• 3-Thiophenecarbonyl chloride, 4-methoxy- (9CI)
• 4-methoxythiophene-3-carbonyl chloride
• 224649-28-9
• FT-0715861
• SCHEMBL3063642
• MFCD08056319
• AKOS025116791
• DTXSID60650368

• MDL： MFCD08056319
• Inchi： 1S/C6H5ClO2S/c1-9-5-3-10-2-4(5)6(7)8/h2-3H,1H3
• InChI Key： HUDMFKWYFJSOLR-UHFFFAOYSA-N
• SMILES： ClC(C1=CSC=C1OC)=O

Computed Properties

• Exact Mass: 175.96995
• Monoisotopic Mass: 175.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 3-Thiophenecarbonylchloride, 4-methoxy-

Comprehensive Overview of 3-Thiophenecarbonylchloride, 4-methoxy- (CAS No. 224649-28-9)

3-Thiophenecarbonylchloride, 4-methoxy- (CAS No. 224649-28-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound, belonging to the thiophene family, is characterized by its methoxy and carbonyl chloride functional groups, which make it a versatile intermediate in synthetic chemistry. Researchers and industries value this compound for its role in developing novel heterocyclic compounds, which are pivotal in drug discovery and material science.

The growing interest in 3-Thiophenecarbonylchloride, 4-methoxy- is driven by its applications in organic synthesis and medicinal chemistry. With the rise of green chemistry and sustainable practices, scientists are exploring eco-friendly methods to synthesize such intermediates. Recent trends show an increased demand for high-purity reagents, and this compound meets those standards due to its well-defined structure and reactivity. Its CAS No. 224649-28-9 is frequently searched in academic and industrial databases, reflecting its importance in cutting-edge research.

One of the key advantages of 3-Thiophenecarbonylchloride, 4-methoxy- is its compatibility with cross-coupling reactions, a hot topic in modern organic synthesis. These reactions are essential for constructing complex molecules, including biologically active compounds. The compound’s methoxy group enhances its solubility and stability, making it a preferred choice for multi-step synthesis. Additionally, its use in polymer chemistry has gained attention, particularly in developing advanced materials with tailored properties.

From an industrial perspective, 3-Thiophenecarbonylchloride, 4-methoxy- is often discussed in the context of scalable synthesis and process optimization. Companies are investing in technologies to produce such intermediates efficiently while minimizing environmental impact. The compound’s relevance to API (Active Pharmaceutical Ingredient) manufacturing further underscores its commercial significance. As regulatory standards tighten, the need for high-quality intermediates like this one continues to grow.

In summary, 3-Thiophenecarbonylchloride, 4-methoxy- (CAS No. 224649-28-9) is a critical building block in modern chemistry. Its applications span drug development, material science, and industrial processes, aligning with current trends in research and sustainability. As the scientific community seeks innovative solutions, this compound remains at the forefront of organic synthesis and chemical innovation.